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Compound of Interest

Compound Name: 5-Methylisoxazol-3-amine

Cat. No.: B124983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 5-
Methylisoxazol-3-amine, a key intermediate in the synthesis of sulfonamide drugs.

Understanding these properties is critical for its handling, formulation, and the development of

robust analytical methods.

Solubility Profile
The solubility of 5-Methylisoxazol-3-amine has been characterized in various organic solvents

and aqueous systems. The following tables summarize the available quantitative and

qualitative solubility data.

Quantitative Solubility Data
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Solvent
System

Temperature Solubility
Molar
Equivalent
(mM)

Notes

Dimethyl

Sulfoxide

(DMSO)

Not Specified 100 mg/mL 1019.37

Ultrasonic

assistance may

be required.

Hygroscopic

DMSO can

impact solubility.

Dimethyl

Sulfoxide

(DMSO)

Not Specified 55 mg/mL 560.65
Sonication is

recommended.

10% DMSO,

40% PEG300,

5% Tween-80,

45% Saline

Not Specified ≥ 5 mg/mL ≥ 50.97
A clear solution

can be obtained.

10% DMSO,

90% (20% SBE-

β-CD in Saline)

Not Specified ≥ 5 mg/mL ≥ 50.97
A clear solution

can be obtained.

10% DMSO,

90% Corn Oil
Not Specified ≥ 5 mg/mL ≥ 50.97

A clear solution

can be obtained.

Qualitative Solubility Data
Solvent Solubility

Alcohol Soluble[1]

Ether Soluble[1]

Water Almost insoluble[1]

Dilute Hydrochloric Acid Easily soluble[1]

Sodium Hydroxide Solution Easily soluble[1]

Ammonia Solution Easily soluble[1]
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Experimental Protocol: Solubility Determination
A general protocol for determining the solubility of an organic compound like 5-Methylisoxazol-
3-amine is outlined below. This method can be adapted based on the specific solvent and

available analytical instrumentation.

Objective: To determine the saturation solubility of 5-Methylisoxazol-3-amine in a given

solvent at a specific temperature.

Materials:

5-Methylisoxazol-3-amine

Selected solvent(s)

Vials with screw caps

Constant temperature shaker or water bath

Analytical balance

Filtration apparatus (e.g., syringe filters)

Analytical instrument for quantification (e.g., HPLC-UV, GC-MS)
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Sample Preparation

Equilibration

Analysis

Weigh excess 5-Methylisoxazol-3-amine

Add a known volume of solvent

Seal vial

Incubate at constant temperature

Agitate for a set period (e.g., 24-48h)

Allow to settle

Filter an aliquot of the supernatant

Dilute the filtrate if necessary

Quantify concentration (e.g., by HPLC)

J

Calculate Solubility (mg/L or mol/L)

Click to download full resolution via product page

Solubility Determination Workflow
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Stability Profile
The stability of 5-Methylisoxazol-3-amine is influenced by several factors, including

temperature, pH, and microbial activity.

Storage and Chemical Stability
A safety data sheet indicates that 5-Methylisoxazol-3-amine is chemically stable under

standard ambient conditions (room temperature)[2]. For long-term storage of solutions, the

following conditions are recommended:

-80°C: 6 months

-20°C: 1 month (protect from light)

While specific studies on the hydrolysis and photostability of 5-Methylisoxazol-3-amine are

not readily available, research on a related isoxazole derivative showed maximum stability in

the neutral pH region, with specific acid and base catalysis of degradation observed at lower

and higher pH values, respectively[3]. This suggests that the isoxazole ring may be susceptible

to hydrolysis under acidic or basic conditions.

Microbial Degradation
5-Methylisoxazol-3-amine is a known degradation product of the antibiotic sulfamethoxazole

and can be further metabolized by certain microorganisms. The degradation by Nocardioides

sp. N39 has been studied, and the following factors were found to influence the degradation

rate:
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Factor Condition Observation

Initial Concentration 15 mg/L
Completely degraded within 24

hours.

Temperature 30-35°C

High degradation efficiency;

~50 mg/L catabolized within 48

hours.

20°C Sluggish degradation.

40°C No degradation observed.

pH 9.0
~45 mg/L completely

catabolized within 32 hours.

7.0
Optimum pH for microbial

growth.

5.0
Only ~19% degradation

observed in 48 hours.

Experimental Protocol: Stability Testing
A general protocol for assessing the chemical stability of 5-Methylisoxazol-3-amine in

solution, based on ICH guidelines, is provided below.[4][5][6][7]

Objective: To evaluate the stability of 5-Methylisoxazol-3-amine under various environmental

conditions (e.g., pH, temperature, light).

Materials:

5-Methylisoxazol-3-amine solution of known concentration

pH buffers (e.g., pH 4, 7, 9)

Temperature-controlled chambers

Photostability chamber
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Analytical instrument for quantification (e.g., HPLC-UV with a stability-indicating method)

Experimental Setup

Storage Conditions

Sampling and Analysis

Prepare solutions in different pH buffers

Aliquot into vials for each condition

Accelerated Temperature (e.g., 40°C, 60°C) Long-Term Temperature (e.g., 25°C) Photostability (ICH Q1B guidelines)

Withdraw samples at specified time points
(e.g., 0, 1, 3, 6 months)

Analyze for parent compound concentration

Identify and quantify degradation products

I

Determine degradation kinetics and pathways

Click to download full resolution via product page

Chemical Stability Testing Workflow
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Logical Relationships in Stability Assessment
The overall stability of 5-Methylisoxazol-3-amine is a function of its intrinsic chemical

properties and its susceptibility to external factors.

Influencing Factors

Potential Outcomes

Temperature

5-Methylisoxazol-3-amine
StabilitypH

Light

Microorganisms

Chemical Degradation
(e.g., Hydrolysis)

Biodegradation/
Mineralization

Remains Stable

Click to download full resolution via product page

Factors Influencing Stability

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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